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Compound of Interest

Compound Name: 4,5-Dimethyloctane

Cat. No.: B098873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 4,5-
Dimethyloctane, a saturated hydrocarbon. The information is presented to be a ready

reference for professionals in scientific research and development.

Core Physicochemical Data
The fundamental quantitative data for 4,5-Dimethyloctane is summarized in the table below

for ease of reference and comparison.

Property Value Reference

Molecular Formula C₁₀H₂₂ [1][2]

Molecular Weight 142.28 g/mol [1][3][4]

IUPAC Name 4,5-Dimethyloctane [1]

CAS Registry Number 15869-96-2 [1][4]

Molecular Structure
The molecular structure of 4,5-Dimethyloctane is a key determinant of its physical and

chemical properties. It is an isomer of decane, with two methyl groups attached to the fourth

and fifth carbon atoms of an octane backbone.
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Caption: 2D chemical structure of 4,5-Dimethyloctane.

Experimental Protocols: Molecular Weight
Determination
The molecular weight of 4,5-Dimethyloctane is most accurately determined using mass

spectrometry.

Principle of Mass Spectrometry:

Ionization: A sample of 4,5-Dimethyloctane is introduced into the mass spectrometer and is

ionized, typically by electron ionization (EI). This process removes an electron to form a

molecular ion (M⁺).

Acceleration: The positively charged ions are then accelerated by an electric field.

Deflection: The accelerated ions enter a magnetic field, which deflects them. The degree of

deflection is inversely proportional to the mass-to-charge ratio (m/z) of the ion.

Detection: A detector measures the m/z ratio of the ions. For the molecular ion of 4,5-
Dimethyloctane, the m/z value corresponds to its molecular weight.

The workflow for this experimental determination is illustrated below.

Mass Spectrometry Workflow

Sample Introduction Ionization (EI) Acceleration Deflection (Magnetic Field) Detection Data Analysis (m/z)

Click to download full resolution via product page

Caption: Experimental workflow for molecular weight determination.

While 4,5-Dimethyloctane is a simple alkane and not typically involved in complex biological

signaling pathways relevant to drug development, its well-defined structure and properties

make it a useful reference compound in various chemical and material science applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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